Cas no 6595-58-0 (1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)-)

• Product Name: 1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)-
• CAS No: 6595-58-0
• MF: C₄H₂Br₄N₂
• MW: 397.688077449799
• CID: 397058
• PubChem ID: 21823104
• Update Time: 2025-04-19

1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)-
• 2,4,5-tribromo-1-(bromomethyl)imidazole
• 2,4,5-Tribromo-1-(bromomethyl)-1H-imidazole
• 6595-58-0
• DTXSID90618491

• Inchi： 1S/C4H2Br4N2/c5-1-10-3(7)2(6)9-4(10)8/h1H2
• InChI Key： NQAXUNGCVYBLEU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N1CBr)Br)Br

Computed Properties

• Exact Mass: 393.69506
• Monoisotopic Mass: 393.69515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82